3-fluoro-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonylethyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-fluoro-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonylethyl]benzamide, also known as FMPB, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. FMPB is a sulfonamide derivative that has been shown to exhibit promising pharmacological properties, making it a valuable tool in various research fields.
Scientific Research Applications
- Specifically, it may act as a modulator of neurotransmitter reuptake and release. Understanding its impact on monoamine neurotransmitters could provide insights into novel therapeutic approaches for neurological disorders .
- By exploring its crystal packing and intermolecular interactions, scientists can gain valuable information about molecular recognition and crystal engineering .
- Studies may focus on its cytotoxicity, mechanism of action, and potential targets within cancer cells. Early findings suggest it could be a promising lead compound .
- Investigating its binding affinity and effects on transporter expression could provide insights into drug delivery and pharmacokinetics .
- Investigating its inhibitory effects on specific enzymes (e.g., cytochrome P450 enzymes) could inform drug metabolism and potential drug-drug interactions .
- Scientists may investigate its use as a radioligand for imaging specific receptors or transporters in vivo. PET studies could provide valuable information for diagnosing and monitoring diseases.
Neuropharmacology and Neurotransmitter Modulation
Supramolecular Chemistry and Crystal Engineering
Anticancer Drug Development
Drug Transporter Interaction Studies
Chemical Biology and Enzyme Inhibition
Molecular Imaging and PET Radioligands
Mechanism of Action
Target of action
Benzamides and piperazines often interact with various receptors in the body, including dopamine and serotonin receptors . .
Mode of action
The mode of action would depend on the specific targets of the compound. For example, if it targets serotonin receptors, it might act as an agonist (activating the receptor) or antagonist (blocking the receptor) .
Biochemical pathways
The affected pathways would also depend on the specific targets. If it targets serotonin receptors, it could affect various neurological pathways .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure. Benzamides and piperazines have diverse ADME properties depending on their specific substitutions .
Result of action
The molecular and cellular effects would depend on the mode of action and the biochemical pathways affected .
Action environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of a compound .
properties
IUPAC Name |
3-fluoro-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonylethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24FN3O4S/c1-28-19-7-5-18(6-8-19)23-10-12-24(13-11-23)29(26,27)14-9-22-20(25)16-3-2-4-17(21)15-16/h2-8,15H,9-14H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOCFBTASXJYODM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)S(=O)(=O)CCNC(=O)C3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-fluoro-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonylethyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.